N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(4-fluorophenyl)-4-thiophen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H9FN2S2/c14-9-3-5-10(6-4-9)15-13-16-11(8-18-13)12-2-1-7-17-12/h1-8H,(H,15,16)
• InChI Key: CHFFWFYYZCNMFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)NC3=CC=C(C=C3)F
• Molecular Formula: C13H9FN2S2
• DSSTOX Substance ID: DTXSID201242944
• Molecular Weight: 276.4 g/mol
• CAS RN: 696628-84-9

Description

N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine is a compound that has gained significant attention in the scientific community due to its potential for therapeutic applications. The compound is a thiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine is not fully understood. However, studies have suggested that the compound exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. The antibacterial activity of the compound is believed to be due to its ability to inhibit bacterial DNA gyrase, an essential enzyme involved in DNA replication.
Biochemical and physiological effects:
Studies have shown that N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine exhibits low toxicity and has no significant adverse effects on the liver and kidney functions. However, further studies are required to determine the long-term effects of the compound on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine is its potential as a therapeutic agent. The compound has shown significant antitumor and antibacterial activity in vitro, making it a promising candidate for further development. However, the limitations of the compound include its low solubility and stability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine. One of the possible directions is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are required to determine the mechanism of action of the compound and its potential as a therapeutic agent. Finally, the development of novel formulations and delivery systems can improve the solubility and stability of the compound, making it more effective in vivo.
Conclusion:
In conclusion, N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine is a thiazole derivative that has shown significant potential as a therapeutic agent. The compound exhibits significant antitumor and antibacterial activity and has low toxicity. However, further studies are required to determine the long-term effects of the compound on the human body and to optimize its efficacy in vivo. The future directions for the research and development of N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine include the optimization of the synthesis method, determination of the mechanism of action, and development of novel formulations and delivery systems.

Synthesis Methods

N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine can be synthesized using different methods. One of the most commonly used methods involves the reaction of 4-fluoroaniline, 2-thiophenecarboxaldehyde, and thiosemicarbazide in the presence of a catalyst. The reaction takes place in a solvent, such as ethanol, and the product is obtained through recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-4-(2-thienyl)-1,3-thiazol-2-amine has been the subject of various scientific studies due to its potential therapeutic applications. The compound has been found to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, the compound has shown potential as an antibacterial agent against various bacterial strains, including Staphylococcus aureus and Escherichia coli.